Cas no 59257-85-1 (2H-1-Benzopyran-7-ol, 2,2-dimethyl-4-phenyl-)

• Product Name: 2H-1-Benzopyran-7-ol, 2,2-dimethyl-4-phenyl-
• CAS No: 59257-85-1
• MF: C₁₇H₁₆O₂
• MW: 252.307744979858
• CID: 339351
• PubChem ID: 20570492
• Update Time: 2025-04-19

2H-1-Benzopyran-7-ol, 2,2-dimethyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol, 2,2-dimethyl-4-phenyl-
• 2,2-dimethyl-4-phenylchromen-7-ol
• QQAKLWJRWRKLOD-UHFFFAOYSA-N
• 2,2-dimethyl-4-phenyl-2H-chromen-7-ol
• DTXSID90608837
• 59257-85-1
• 2,2-Dimethyl-4-phenyl-2H-1-benzopyran-7-ol
• SCHEMBL11367750
• 2,2-Dimethyl-4-phenyl-2H-chromene-7-ol

• Inchi： 1S/C17H16O2/c1-17(2)11-15(12-6-4-3-5-7-12)14-9-8-13(18)10-16(14)19-17/h3-11,18H,1-2H3
• InChI Key： QQAKLWJRWRKLOD-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C2C=CC=CC=2)=CC1(C)C)O

Computed Properties

• Exact Mass: 252.11508
• Monoisotopic Mass: 252.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavenes